![molecular formula C12H13N5O3 B024604 1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine CAS No. 105970-04-5](/img/structure/B24604.png)
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine
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Overview
Description
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine, also known as M2G, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. M2G is a modified nucleotide, which is a building block of DNA and RNA. It has been shown to have unique properties that make it a useful tool for studying various biological processes.
Mechanism of Action
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine is incorporated into RNA molecules during transcription and is believed to play a role in RNA stability and translation. It has been shown to interact with various RNA-binding proteins, which can affect the function of the RNA molecule. The precise mechanism of action of this compound is not fully understood, and further research is needed to elucidate its effects on RNA function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the stability of RNA molecules and to enhance translation efficiency. This compound has also been shown to affect the binding of RNA-binding proteins, which can alter the function of the RNA molecule. In addition, this compound has been shown to have potential anti-viral properties, although further research is needed to confirm this effect.
Advantages and Limitations for Lab Experiments
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also a useful tool for studying RNA modification and RNA-protein interactions. However, there are also limitations to using this compound in lab experiments. It can be difficult to incorporate this compound into RNA molecules, and the effects of this compound on RNA function can be complex and difficult to interpret.
Future Directions
There are several future directions for 1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine research. One area of interest is the role of this compound in RNA modification and translation. Further research is needed to elucidate the precise mechanism of action of this compound and its effects on RNA function. Another area of interest is the potential anti-viral properties of this compound. Research in this area could lead to the development of new antiviral drugs. Finally, there is a need for further research on the synthesis and purification of this compound, as well as its potential applications in other areas of biology and medicine.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. It has been shown to have unique properties that make it a useful tool for studying various biological processes. Further research is needed to fully elucidate the mechanism of action of this compound and its effects on RNA function. However, this compound has the potential to be a valuable tool for studying RNA modification and RNA-protein interactions, as well as a potential anti-viral agent.
Synthesis Methods
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine can be synthesized using a multi-step chemical process that involves the reaction of guanine with a series of reagents. The final product is a white crystalline powder that can be purified using various chromatographic techniques. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
1-((2-Methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine has been used in various scientific research applications, including the study of RNA modification and RNA-protein interactions. It has also been used to investigate the role of modified nucleotides in cellular processes such as translation and RNA stability. This compound has been shown to be a useful tool for studying the effects of RNA modifications on gene expression and protein synthesis.
Properties
105970-04-5 | |
Molecular Formula |
C12H13N5O3 |
Molecular Weight |
275.26 g/mol |
IUPAC Name |
2-amino-1-[(2-methyl-4-methylidene-5-oxooxolan-2-yl)methyl]-7H-purin-6-one |
InChI |
InChI=1S/C12H13N5O3/c1-6-3-12(2,20-10(6)19)4-17-9(18)7-8(15-5-14-7)16-11(17)13/h5H,1,3-4H2,2H3,(H2,13,16)(H,14,15) |
InChI Key |
WJSVJNDMOQTICG-UHFFFAOYSA-N |
SMILES |
CC1(CC(=C)C(=O)O1)CN2C(=O)C3=C(N=CN3)N=C2N |
Canonical SMILES |
CC1(CC(=C)C(=O)O1)CN2C(=O)C3=C(N=CN3)N=C2N |
synonyms |
1-((2-methyl-5-methylene-5-oxotetrahydrofuran-2-yl)methyl)guanine 1-MMOFG |
Origin of Product |
United States |
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